Cas no 506418-57-1 (Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline], 2',3',7',8'-tetrahydro-)

• Product Name: Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline], 2',3',7',8'-tetrahydro-
• CAS No: 506418-57-1
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 5224659
• Update Time: 2025-10-30

Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline], 2',3',7',8'-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline], 2',3',7',8'-tetrahydro-

• Inchi： 1S/C15H19NO2/c1-2-4-15(3-1)10-16-9-11-7-13-14(8-12(11)15)18-6-5-17-13/h7-8,16H,1-6,9-10H2
• InChI Key： JLFRUCXKFPXUHX-UHFFFAOYSA-N
• SMILES： C12(C3=C(CNC1)C=C1OCCOC1=C3)CCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline], 2',3',7',8'-tetrahydro-

Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline, 2',3',7',8'-tetrahydro

The compound Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline, 2',3',7',8'-tetrahydro (CAS No. 506418-57-1) represents a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic and heterocyclic framework. This compound belongs to a class of spirooxindole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a spirocyclic core, formed by the fusion of cyclopentane and dioxinoisoquinoline moieties, imparts distinctive electronic and steric properties that make this molecule a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural features of Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline, 2',3',7',8'-tetrahydro. Studies indicate that the spirocyclic arrangement enhances the molecule's rigidity, which can be advantageous for binding to biological targets with high specificity. The dioxinoisoquinoline moiety, in particular, is known to exhibit strong interactions with various enzymes and receptors, making it a valuable scaffold for designing novel bioactive compounds.

In the realm of medicinal chemistry, the synthesis and functionalization of Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline, 2',3',7',8'-tetrahydro have been extensively studied. Researchers have developed innovative synthetic routes to access this compound with high yield and purity. These synthetic strategies often involve multi-step organic transformations, including cyclization reactions and functional group interconversions. The successful synthesis of this molecule underscores the growing interest in spirocyclic compounds as pharmacophores.

One of the most compelling aspects of Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline, 2',3',7',8'-tetrahydro is its potential as an intermediate in the development of novel therapeutic agents. Preliminary pharmacological studies have suggested that derivatives of this compound may exhibit anti-inflammatory, anticancer, and antimicrobial properties. These findings are particularly exciting given the increasing demand for new drugs that can address emerging therapeutic challenges.

The anti-inflammatory potential of Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline, 2',3',7',8'-tetrahydro has been explored in several preclinical studies. Researchers have demonstrated that certain derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These effects are comparable to those observed with existing anti-inflammatory drugs but with potentially fewer side effects due to the unique structural features of the spirocyclic core.

The anticancer activity of Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline, 2',3',7',8'-tetrahydro has also been a subject of intense investigation. Studies have shown that derivatives of this compound can induce apoptosis in cancer cells by disrupting critical cellular processes such as DNA replication and cell cycle progression. Additionally, these compounds have demonstrated the ability to inhibit the growth of cancer cells by targeting specific oncogenic pathways. These findings highlight the potential of Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline, 2',3',7',8'-tetrahydro as a lead compound for developing novel anticancer therapies.

The antimicrobial properties of Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline, 2',3',7',8'-tetrahydro have also been explored. Researchers have found that certain derivatives of this compound can effectively inhibit the growth of various bacteria and fungi. This activity is particularly relevant in light of the growing problem of antibiotic resistance. The ability of these compounds to disrupt microbial cell membranes and interfere with essential metabolic processes makes them promising candidates for developing new antimicrobial agents.

The development of Spiro[cyclopentane-1,9'(6'H)-[1,4]dioxino[2,3-g]isoquinoline, 2',3',7','8'-tetrahydro as a therapeutic agent is not without challenges. One major hurdle is optimizing its pharmacokinetic properties to ensure effective delivery to target tissues. Additionally， researchers must carefully consider potential side effects and toxicity profiles before advancing these compounds into clinical trials. Despite these challenges， the growing body of evidence supporting the biological activity của this compound suggests that it has significant potential as a lead for future drug development.

In conclusion， Spiro[cyclopentane-1，9'(6'H)-[14)dioxino【23g】isoquinoline]，22'，37'，78'tetrahydrop【CAS No。50641S85771】 represents a structurally fascinating molecule with considerable promise in medicinal chemistry。 Its unique spirocyclic core and heterocyclic framework make it an attractive scaffold for designing novel bioactive compounds。 Preliminary studies suggest that derivatives của this compound may exhibit anti-inflammatory、anticancer、and antimicrobial properties。 While further research is needed to fully elucidate its therapeutic potential，the current evidence strongly supports its role as a valuable intermediate in drug discovery efforts。